Cas no 1396860-92-6 (1-(cyclohex-3-ene-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(cyclohex-3-ene-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1396860-92-6
• MF: C₁₅H₁₈F₃N₃O₂
• MW: 329.317533969879
• CID: 5911061
• PubChem ID: 71792975
• Update Time: 2025-07-17

1-(cyclohex-3-ene-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-ene-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• VU0540298-1
• 1396860-92-6
• cyclohex-3-en-1-yl(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• 1-(cyclohex-3-ene-1-carbonyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• cyclohex-3-en-1-yl-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• F6245-0304
• AKOS024543087

• Inchi： 1S/C15H18F3N3O2/c16-15(17,18)14-20-19-12(23-14)10-6-8-21(9-7-10)13(22)11-4-2-1-3-5-11/h1-2,10-11H,3-9H2
• InChI Key： OBYUERUKOVJRTF-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C2CCN(C(C3CC=CCC3)=O)CC2)O1)(F)F

Computed Properties

• Exact Mass: 329.13511131g/mol
• Monoisotopic Mass: 329.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(cyclohex-3-ene-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Comprehensive Overview of 1-(cyclohex-3-ene-1-carbonyl)-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine (CAS No. 1396860-92-6)

In the realm of pharmaceutical and agrochemical research, the compound 1-(cyclohex-3-ene-1-carbonyl)-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine (CAS No. 1396860-92-6) has garnered significant attention due to its unique structural features and potential applications. This molecule combines a cyclohexene carbonyl moiety with a trifluoromethyl-substituted oxadiazole ring, linked via a piperidine scaffold. Such a configuration is often associated with enhanced bioactivity, making it a subject of interest in drug discovery and material science.

The trifluoromethyl group in this compound is particularly noteworthy, as it is a common pharmacophore in modern medicinal chemistry. Its presence often improves metabolic stability, lipophilicity, and binding affinity to biological targets. Researchers are increasingly exploring trifluoromethylated compounds for their potential in treating diseases such as cancer, inflammation, and infectious disorders. This aligns with current trends where fluorinated molecules dominate nearly 30% of newly approved drugs, as per recent FDA reports.

From a synthetic chemistry perspective, the 1,3,4-oxadiazole ring in this compound is a versatile heterocycle known for its electron-withdrawing properties and ability to participate in hydrogen bonding. This makes it valuable in designing enzyme inhibitors and receptor modulators. The cyclohexene carbonyl segment adds conformational flexibility, which can be crucial for optimizing drug-like properties. These attributes have led to investigations into its potential as a kinase inhibitor or GPCR ligand, topics frequently searched in academic and industrial databases.

Recent advancements in AI-driven drug discovery have further highlighted the importance of such structurally complex molecules. Computational models often prioritize compounds with oxadiazole and trifluoromethyl groups due to their favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This compound’s CAS No. 1396860-92-6 has appeared in several patent applications, suggesting its relevance in proprietary research. Notably, its piperidine core is a recurring motif in CNS-active drugs, sparking interest in neurological applications.

Environmental and sustainability concerns have also influenced research around this compound. The trifluoromethyl group, while beneficial pharmacologically, poses challenges in terms of biodegradability. This has led to studies on green chemistry approaches for its synthesis, a hot topic in contemporary literature. Researchers are exploring catalytic methods to reduce waste and energy consumption during production, addressing the growing demand for eco-friendly pharmaceuticals.

In summary, 1-(cyclohex-3-ene-1-carbonyl)-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine represents a compelling case study at the intersection of medicinal chemistry and sustainable science. Its structural complexity, combined with the therapeutic potential of its key functional groups, ensures its continued relevance in cutting-edge research. As the scientific community prioritizes targeted therapies and precision medicine, compounds like this will remain at the forefront of innovation.